2-(3-Ethoxyphenoxy)acetyl chloride

• Molecular Formula: C10H11ClO3
• Molecular Weight: 214.64 g/mol
• IUPAC Name: 2-(3-ethoxyphenoxy)acetyl chloride
• InChI: InChI=1S/C10H11ClO3/c1-2-13-8-4-3-5-9(6-8)14-7-10(11)12/h3-6H,2,7H2,1H3
• InChI Key: NOZRXNWNWSLOKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)OCC(=O)Cl

Description

2-(3-Ethoxyphenoxy)acetyl chloride is a useful research compound. Its molecular formula is C10H11ClO3 and its molecular weight is 214.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250 mL flask fitted with a stir-bar, addition funnel, and an Ar inlet was charged with 3-ethoxyphenoxyacetic acid (13.0 g, 66.3 mmol) from above, CH2Cl2 (80 mL), and DMF (0.2 mL). To the resultant solution was added oxalyl chloride (2M in CH2Cl2, 41.4 mL, 82.8 mmol) over 30 min. The solution was stirred overnight then concentrated in vacuo to give 14.4 g of 47a as an oil/solid mix (100%). HPLC analysis (15:10:75 H2O:A1:MeOH) showed a purity of 95% with a retention time of 4.5 min.